Cas no 1596840-29-7 ((4-chloro-3-methylphenyl)methyl2-(methylsulfanyl)ethylamine)

• Product Name: (4-chloro-3-methylphenyl)methyl2-(methylsulfanyl)ethylamine
• CAS No: 1596840-29-7
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• CID: 6148516
• PubChem ID: 103990936
• Update Time: 2025-05-20

(4-chloro-3-methylphenyl)methyl2-(methylsulfanyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-methylphenyl)methyl2-(methylsulfanyl)ethylamine
• 1596840-29-7
• [(4-chloro-3-methylphenyl)methyl][2-(methylsulfanyl)ethyl]amine
• EN300-1283428

• Inchi： 1S/C11H16ClNS/c1-9-7-10(3-4-11(9)12)8-13-5-6-14-2/h3-4,7,13H,5-6,8H2,1-2H3
• InChI Key： DHLSMJIFBWZISM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNCCSC

Computed Properties

• Exact Mass: 229.0691984g/mol
• Monoisotopic Mass: 229.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-chloro-3-methylphenyl)methyl2-(methylsulfanyl)ethylamine

The Chemical Compound CAS No. 1596840-29-7: A Comprehensive Overview

The compound with CAS No. 1596840-29-7, commonly referred to as (4-chloro-3-methylphenyl)methyl 2-(methylsulfanyl)ethylamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring, a methyl group, and a sulfanyl-containing amine moiety. Recent advancements in synthetic chemistry have enabled researchers to explore its properties and applications more thoroughly.

Structural Analysis and Synthesis

The molecule consists of a 4-chloro-3-methylphenyl group, which is attached to a methyl group via an ether linkage. The second part of the molecule is a 2-(methylsulfanyl)ethylamine moiety, which introduces both sulfur and nitrogen functionalities into the structure. This combination of elements makes the compound highly versatile in terms of reactivity and potential applications.

Recent studies have focused on optimizing the synthesis of this compound. Researchers have developed novel methodologies that enhance the yield and purity of the product while minimizing environmental impact. These advancements are particularly important for scaling up production for industrial use.

Applications in Pharmaceutical Research

One of the most promising areas of application for (4-chloro-3-methylphenyl)methyl 2-(methylsulfanyl)ethylamine is in the field of drug discovery. The compound's unique structure allows it to interact with various biological targets, making it a valuable tool in medicinal chemistry.

Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties. These findings are supported by recent research published in reputable journals, which highlights its potential as a lead compound for developing new therapeutic agents.

Toxicological and Environmental Considerations

As with any chemical compound, understanding its toxicity and environmental impact is crucial. Recent toxicological studies have been conducted to assess the safety profile of (4-chloro-3-methylphenyl)methyl 2-(methylsulfanyl)ethylamine.

Results indicate that the compound exhibits low acute toxicity in experimental models. However, further long-term studies are required to fully evaluate its potential risks to human health and the environment.

Industrial Applications and Market Potential

Beyond its pharmaceutical applications, (4-chloro-3-methylphenyl)methyl 2-(methylsulfanyl)ethylamine also holds promise in industrial settings. Its ability to act as a versatile intermediate in organic synthesis makes it valuable for producing specialty chemicals.

The global market for such compounds is growing steadily, driven by increasing demand from pharmaceutical, agrochemical, and specialty chemical industries. As production methods become more efficient, this compound is expected to play an increasingly important role in these sectors.

Conclusion

In summary, (4-chloro-3-methylphenyl)methyl 2-(methylsulfanyl)ethylamine (CAS No. 1596840-29-7) is a multifaceted organic compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable asset in modern chemistry.